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Compound of Interest

Compound Name:
Ethyl 3-

hydroxycyclobutanecarboxylate

Cat. No.: B061427 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 3-
hydroxycyclobutanecarboxylate. The following procedures are designed to ensure a safe

laboratory environment and mitigate risks associated with the handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 3-hydroxycyclobutanecarboxylate and its analogs are known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation[1][2]. Therefore, strict adherence to

PPE protocols is mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[1][3].

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area[3][4].

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or when splashing is

likely[1][5].

To prevent eye contact, which

can cause serious irritation[1]

[2].

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., nitrile

rubber). Wear a lab coat or

chemical-resistant apron[1][3]

[6].

To prevent skin contact, which

can cause irritation[1][2].

Respiratory Protection

Generally not required in a

well-ventilated area or fume

hood. If vapors or aerosols are

generated, use a NIOSH-

approved respirator[4][7].

To prevent respiratory tract

irritation[1][2].

Physical and Chemical Properties
The following table summarizes key quantitative data for Ethyl 3-
hydroxycyclobutanecarboxylate and its related compounds.
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Property Value Source

Molecular Formula C₇H₁₂O₃ [8]

Molecular Weight 144.17 g/mol [9]

Appearance Colorless to pale yellow liquid [8]

Boiling Point
170 °C (for Ethyl 3-

hydroxybutyrate)
[10][11]

Flash Point
77 °C (for Ethyl 3-

hydroxybutyrate)
[3][11]

Density
1.017 g/mL at 25 °C (for Ethyl

3-hydroxybutyrate)
[11]

Note: Some physical properties are for the closely related compound Ethyl 3-hydroxybutyrate

due to limited data on Ethyl 3-hydroxycyclobutanecarboxylate.

Handling and Storage
Safe Handling Procedures:

Avoid all personal contact with the chemical, including inhalation of vapors or mists[1][3].

Wash hands thoroughly with soap and water after handling[1][12].

Do not eat, drink, or smoke in the laboratory area[1][12].

Keep the container tightly closed when not in use[1][10].

Storage Conditions:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases[1][10].

Keep away from sources of ignition, heat, and sparks[3][10].

First Aid Measures
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Immediate action is crucial in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention[1][3].

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists[1][3][10].

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention[1][3].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1][3].

Spill and Disposal Plan
Chemical Spill Response Workflow:
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Chemical Spill Occurs

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Location, Hazards)

Small & Controllable Spill

Small

Large or Uncontrolled Spill

Large

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Activate Emergency Alarm
Call Emergency Services

Contain the Spill
(Use absorbent material like sand or vermiculite)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate Spill Area

Package Waste in a Labeled, Sealed Container

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan:

Chemical waste must be disposed of in accordance with federal, state, and local

environmental regulations[3][12].

Contact a licensed professional waste disposal service to dispose of this material[3].

Do not allow the chemical to enter drains or waterways[1][12].

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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